Cas no 61837-68-1 (2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl-)

• Product name: 2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl-
• CAS No: 61837-68-1
• MF: C₁₁H₁₂N₂O₄
• MW: 236.22398
• CID: 464970
• PubChem ID: 71391813

2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 5-(3,4-dihydroxyphenyl)-5-ethyl-
• 5-(3,4-dihydroxyphenyl)-5-ethylimidazolidine-2,4-dione
• DTXSID30813640
• 61837-68-1

• Inchi： InChI=1S/C11H12N2O4/c1-2-11(9(16)12-10(17)13-11)6-3-4-7(14)8(15)5-6/h3-5,14-15H,2H2,1H3,(H2,12,13,16,17)
• InChI Key： YTMHKZJLFQDIIU-UHFFFAOYSA-N
• SMILES： CCC1(C(=O)NC(=O)N1)C2=CC(=C(C=C2)O)O

Computed Properties

• Exact Mass: 236.07976
• Monoisotopic Mass: 236.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 98.66